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Introduction

Sodium hydrogen adipate, the monosodium salt of the dicarboxylic adipic acid, is a
compound of interest in various chemical and pharmaceutical applications. Its properties as a
buffering agent and its role as an intermediate in the synthesis of polymers and other organic
molecules necessitate a thorough understanding of its acid-base characteristics.[1][2][3]
Titration curve analysis is a fundamental technique used to determine the concentration and
acid dissociation constants (pKa) of a substance.

This application note provides a detailed protocol for the potentiometric titration of sodium
hydrogen adipate with a strong base. Adipic acid is a diprotic acid, meaning it can donate two
protons.[4] Sodium hydrogen adipate is the intermediate species, having already lost one
proton. Therefore, its titration with a strong base will involve the removal of the second proton,
exhibiting a single equivalence point. The analysis of the resulting titration curve allows for the
determination of the second pKa value of adipic acid and the concentration of the sodium
hydrogen adipate solution.

Quantitative Data Summary

The following table summarizes the key quantitative data for adipic acid and its sodium salts.
This information is crucial for the preparation of solutions and the interpretation of titration data.
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Sodium Hydrogen Disodium Adipate

Property Adipic Acid (H2A) .

Adipate (NaHA) (Naz2A)
Molecular Formula CésH1004 CesHoNaOa4 CeHsNaz0a4
Molar Mass ( g/mol ) 146.14[5] 168.12[6] 190.10
pKai at 25°C 441
pKaz at 25°C 541

Note: The pKa values are for the parent acid, adipic acid. The titration of sodium hydrogen

adipate will allow for the experimental determination of pKaz.

Experimental Protocol

This protocol outlines the methodology for the potentiometric titration of a sodium hydrogen

adipate solution with a standardized sodium hydroxide solution.

Materials and Reagents

Sodium Hydrogen Adipate (CeHaNaOa4)

Standardized Sodium Hydroxide (NaOH) solution (e.g., 0.1 M)
Deionized water

pH meter with a glass electrode

Magnetic stirrer and stir bar

Buret (50 mL)

Beakers (250 mL)

Volumetric flasks

Pipettes
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Solution Preparation

e Sodium Hydrogen Adipate Solution: Accurately weigh a known mass of sodium hydrogen
adipate and dissolve it in a volumetric flask with deionized water to create a solution of
known concentration (e.g., 0.1 M).

e Sodium Hydroxide Titrant: Prepare or use a previously standardized solution of sodium
hydroxide (e.g., 0.1 M). Record its exact concentration.

Instrumentation Setup and Calibration

o Calibrate the pH meter using standard buffer solutions (e.g., pH 4.00, 7.00, and 10.00)
according to the manufacturer's instructions.[7][8]

o Set up the titration apparatus with the buret filled with the standardized NaOH solution.

e Place a known volume (e.g., 50.0 mL) of the sodium hydrogen adipate solution into a 250
mL beaker with a magnetic stir bar.

e Immerse the pH electrode in the solution, ensuring the bulb is covered and will not be struck
by the stir bar.

Titration Procedure

e Record the initial pH of the sodium hydrogen adipate solution.
e Begin adding the NaOH titrant from the buret in small increments (e.g., 0.5-1.0 mL).

» After each addition, allow the solution to stabilize and record the pH and the total volume of
titrant added.

e As the pH begins to change more rapidly, decrease the increment size (e.g., 0.1-0.2 mL) to
obtain a more detailed curve around the equivalence point.[8][9]

Continue adding titrant well past the equivalence point until the pH begins to plateau.

Data Analysis
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» Plot a graph of pH (y-axis) versus the volume of NaOH added (x-axis) to generate the
titration curve.

o Determine the equivalence point, which is the point of steepest inflection on the curve. This
can be identified visually or by calculating the first or second derivative of the curve.[7][10]

» At the equivalence point, the moles of NaOH added are equal to the initial moles of sodium
hydrogen adipate. This allows for the calculation of the exact concentration of the sodium

hydrogen adipate solution.

o Determine the half-equivalence point, which is the volume of NaOH added that is half of the

volume required to reach the equivalence point.

e The pH at the half-equivalence point is equal to the pKaz of adipic acid.[10][11][12]

Visualizations
Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for the titration of
sodium hydrogen adipate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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